molecular formula C6H6BrMgN B045019 4-Methyl-2-pyridylmagnesium bromide CAS No. 113170-67-5

4-Methyl-2-pyridylmagnesium bromide

Cat. No. B045019
CAS RN: 113170-67-5
M. Wt: 196.33 g/mol
InChI Key: XSALAVOXCCHWQN-UHFFFAOYSA-M
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Description

4-Methyl-2-pyridylmagnesium bromide is a chemical compound with the molecular formula C6H6BrMgN . It is a versatile material used in scientific research. Its unique structure enables it to participate in various reactions, making it valuable in organic synthesis, drug discovery, and catalysis.


Molecular Structure Analysis

The molecular structure of this compound consists of a pyridine ring with a methyl group attached at the 4-position and a magnesium bromide moiety attached at the 2-position . The exact three-dimensional structure is not provided in the search results.

Scientific Research Applications

  • Synthesis of Pyridyl Compounds : A study by Trécourt et al. (1999) demonstrated a method for converting bromo and dibromopyridines to pyridylmagnesium chlorides, which is a convenient approach to functionalize pyridines (Trécourt et al., 1999).

  • Applications in Grignard Reactions : The Grignard reaction, involving arylmagnesium bromides, was used for asymmetric coupling with allylic esters, leading to high-yielding products as shown in a study by Hiyama and Wakasa (1985) (Hiyama & Wakasa, 1985).

  • Synthesis of Indolizines and Pyrrolo[2,1‐b]azoles : Kojima et al. (1992) developed a method for preparing these compounds from 2-pyridylmagnesium bromide and 2-lithiated azoles, using tris(alkylthio)-cyclopropenyl cations as a three‐carbon building block (Kojima et al., 1992).

  • Synthesis of Liquid Crystalline Compounds : Chia et al. (2001) presented a novel synthesis of liquid crystalline compounds of 5-substituted 2-(4-alkylphenyl)pyridines, showing high regioselectivity and good yields (Chia et al., 2001).

  • Nickel-Catalyzed Addition Reactions : Conn et al. (1984) showed that nickel-catalyzed addition of methylmagnesium bromide to alkynylsilanes allows for the stereospecific synthesis of tetrasubstituted alkenes (Conn et al., 1984).

  • Copper-Catalyzed Cascade Addition : Crifar et al. (2015) demonstrated a copper-catalyzed cascade addition route to synthesize 2,3,4-trisubstituted quinoline derivatives, which are significant for medicinal applications (Crifar et al., 2015).

properties

IUPAC Name

magnesium;4-methyl-2H-pyridin-2-ide;bromide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H6N.BrH.Mg/c1-6-2-4-7-5-3-6;;/h2-4H,1H3;1H;/q-1;;+2/p-1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XSALAVOXCCHWQN-UHFFFAOYSA-M
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C[C-]=NC=C1.[Mg+2].[Br-]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H6BrMgN
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

196.33 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
4-Methyl-2-pyridylmagnesium bromide
Reactant of Route 2
4-Methyl-2-pyridylmagnesium bromide
Reactant of Route 3
4-Methyl-2-pyridylmagnesium bromide
Reactant of Route 4
4-Methyl-2-pyridylmagnesium bromide
Reactant of Route 5
4-Methyl-2-pyridylmagnesium bromide
Reactant of Route 6
4-Methyl-2-pyridylmagnesium bromide

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